1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene

• Molecular Formula: C11H9ClF6OS
• Molecular Weight: 338.70 g/mol
• IUPAC Name: 1-(3-chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C11H9ClF6OS/c12-3-1-2-7-4-8(19-10(13,14)15)6-9(5-7)20-11(16,17)18/h4-6H,1-3H2
• InChI Key: UCMBDBMRBBDMMA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC(F)(F)F)SC(F)(F)F)CCCCl

Description

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene is a complex organic compound characterized by the presence of chloropropyl, trifluoromethoxy, and trifluoromethylthio groups attached to a benzene ring

Preparation Methods

The synthesis of 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Halogenation: Introduction of the chloropropyl group to the benzene ring.

Substitution: Introduction of the trifluoromethoxy and trifluoromethylthio groups through nucleophilic substitution reactions.

Industrial production methods may involve optimized reaction conditions such as controlled temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups attached to the benzene ring.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions.

Scientific Research Applications

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethylthio)benzene can be compared with similar compounds such as:

• 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)benzene
• 1-(3-Chloropropyl)-3-(trifluoromethoxy)-5-(methylthio)benzene

These compounds share similar structural features but differ in the nature of the substituents attached to the benzene ring